Cas no 2755723-71-6 (1-Bromo-2-fluoro-3-isopropoxy-5-(trifluoromethyl)benzene)

• Product Name: 1-Bromo-2-fluoro-3-isopropoxy-5-(trifluoromethyl)benzene
• CAS No: 2755723-71-6
• MF: C₁₀H₉BrF₄O
• MW: 301.08
• CID: 5080317
• Update Time: 2025-05-20

1-Bromo-2-fluoro-3-isopropoxy-5-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2-fluoro-3-isopropoxy-5-(trifluoromethyl)benzene

• Inchi： 1S/C10H9BrF4O/c1-5(2)16-8-4-6(10(13,14)15)3-7(11)9(8)12/h3-5H,1-2H3
• InChI Key： ZXKKZJXYMCSCIZ-UHFFFAOYSA-N
• SMILES： C(C)(OC1=CC(C(F)(F)F)=CC(Br)=C1F)C

Additional information on 1-Bromo-2-fluoro-3-isopropoxy-5-(trifluoromethyl)benzene

Introduction to 1-Bromo-2-fluoro-3-isopropoxy-5-(trifluoromethyl)benzene (CAS No. 2755723-71-6)

1-Bromo-2-fluoro-3-isopropoxy-5-(trifluoromethyl)benzene (CAS No. 2755723-71-6) is a multifunctional organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in the pharmaceutical and materials science industries. This compound is characterized by the presence of a bromine atom, a fluorine atom, an isopropoxy group, and a trifluoromethyl group, all attached to a benzene ring. These functional groups contribute to its diverse reactivity and make it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of 1-Bromo-2-fluoro-3-isopropoxy-5-(trifluoromethyl)benzene is represented by the formula C₁₀H₉BrF₄O. The bromine atom provides a versatile leaving group for substitution reactions, while the fluorine and trifluoromethyl groups impart significant electronic and steric effects. The isopropoxy group adds further complexity and reactivity to the molecule, making it an attractive starting material for various synthetic pathways.

In the pharmaceutical industry, 1-Bromo-2-fluoro-3-isopropoxy-5-(trifluoromethyl)benzene has been explored as a key intermediate in the development of novel drugs. The presence of halogens and fluorinated groups is often associated with improved pharmacological properties, such as enhanced metabolic stability, increased lipophilicity, and better bioavailability. Recent studies have shown that derivatives of this compound exhibit promising activity against various diseases, including cancer and infectious diseases.

A notable example of its application in drug discovery is its use as a building block for the synthesis of fluorinated analogs of existing drugs. For instance, researchers at the University of California have reported the synthesis of a series of fluorinated derivatives using 1-Bromo-2-fluoro-3-isopropoxy-5-(trifluoromethyl)benzene. These derivatives showed enhanced potency and selectivity compared to their non-fluorinated counterparts, highlighting the importance of fluorination in drug design.

In addition to its pharmaceutical applications, 1-Bromo-2-fluoro-3-isopropoxy-5-(trifluoromethyl)benzene has also found use in materials science. The trifluoromethyl group imparts unique properties such as low surface energy and high thermal stability, making it suitable for the development of advanced materials with specific functional requirements. For example, it has been used as a precursor in the synthesis of fluoroelastomers and fluoroethers, which are widely used in automotive and aerospace industries due to their excellent chemical resistance and mechanical properties.

The synthesis of 1-Bromo-2-fluoro-3-isopropoxy-5-(trifluoromethyl)benzene typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include electrophilic aromatic substitution reactions followed by nucleophilic substitution or elimination reactions. Recent advancements in catalytic methods have significantly improved the efficiency and sustainability of these syntheses, reducing environmental impact and lowering production costs.

In conclusion, 1-Bromo-2-fluoro-3-isopropoxy-5-(trifluoromethyl)benzene (CAS No. 2755723-71-6) is a versatile organic compound with a wide range of applications in both pharmaceutical and materials science. Its unique chemical structure makes it an invaluable intermediate for the synthesis of complex molecules with enhanced properties. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in modern chemistry.